Cas no 1806816-14-7 (4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile)

• Product Name: 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile
• CAS No: 1806816-14-7
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4916502
• Update Time: 2025-06-26

4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

• Inchi： 1S/C8H7F2N3O/c9-7(10)5-6(12)4(1-2-11)3-13-8(5)14/h3,7H,1H2,(H3,12,13,14)
• InChI Key： QSHDJLCSQKAOBD-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(CC#N)C=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: -0.9
• Topological Polar Surface Area: 78.9

Additional information on 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile

Introduction to 4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS No. 1806816-14-7) and Its Applications in Modern Chemical Biology

4-Amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile, identified by the CAS number 1806816-14-7, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly the presence of an amino group, a difluoromethyl substituent, a hydroxyl group, and an acetonitrile moiety, contribute to its unique chemical properties and make it a valuable scaffold for medicinal chemistry investigations.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further development into bioactive agents. Additionally, the amino and hydroxyl functional groups provide opportunities for further derivatization and interaction with biological targets. The acetonitrile side chain adds another layer of versatility, enabling modifications that can fine-tune the pharmacokinetic properties of potential drug candidates.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have demonstrated that compounds containing the pyridine core can exhibit inhibitory activity against enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The specific arrangement of substituents in 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile suggests potential applications in targeting these enzymes, thereby opening avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of electronic and steric effects induced by its substituents allows for precise tuning of its binding interactions with biological targets. For instance, the electron-withdrawing nature of the difluoromethyl group can enhance binding affinity by stabilizing negative charge distributions in transition states during enzyme-catalyzed reactions. Meanwhile, the presence of both amino and hydroxyl groups provides multiple points for hydrogen bonding interactions, which are crucial for achieving high specificity in target recognition.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile can effectively interact with active sites of kinases and other enzymes relevant to neurological disorders. These computational insights have guided experimental efforts to optimize its structure for improved efficacy and selectivity. Furthermore, virtual screening techniques have been employed to identify novel analogs with enhanced pharmacological profiles.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino and hydroxyl groups, followed by protection-deprotection steps to ensure regioselective functionalization. The introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions or direct fluorination methods, which are well-established in modern synthetic organic chemistry.

The chemical stability of 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile under various conditions has been thoroughly evaluated. Preliminary studies indicate that it remains stable under ambient temperatures but may degrade under extreme pH conditions or prolonged exposure to light. These findings are critical for formulating stable pharmaceutical intermediates and ensuring long-term storage integrity.

In conclusion, 4-amino-3-(difluoromethyl)-2-hydroxypyridine-5-acetonitrile (CAS No. 1806816-14-7) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features offer multiple opportunities for medicinal chemistry optimization, while its predicted biological activities make it an attractive scaffold for developing novel therapeutics. As research in chemical biology continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases through innovative molecular design.